Cas no 1261925-63-6 (2-Methyl-3-(thiophen-3-YL)benzoic acid)

• Product Name: 2-Methyl-3-(thiophen-3-YL)benzoic acid
• CAS No: 1261925-63-6
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD18318876
• CID: 2763899
• PubChem ID: 53224820
• Update Time: 2025-09-19

2-Methyl-3-(thiophen-3-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261925-63-6
• 2-METHYL-3-(THIOPHEN-3-YL)BENZOIC ACID
• DTXSID30688552
• MFCD18318876
• AKOS014881660
• 2-Methyl-3-(thiophen-3-yl)benzoic acid, 95%
• 2-Methyl-3-(thiophen-3-YL)benzoic acid

• MDL： MFCD18318876
• Inchi： 1S/C12H10O2S/c1-8-10(9-5-6-15-7-9)3-2-4-11(8)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： NXSNZZJUHJFEHT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC=C(C(=O)O)C=1C

Computed Properties

• Exact Mass: 218.04015073Da
• Monoisotopic Mass: 218.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų